4-methyl-2-(1H-pyrrol-1-yl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-2-pyrrol-1-yl-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H14N4O2S2/c1-11-15(25-17(19-11)21-6-2-3-7-21)16(22)18-10-12-9-13(23-20-12)14-5-4-8-24-14/h2-9H,10H2,1H3,(H,18,22)
• InChI Key: GZCZFFKBGPHHFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)NCC3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C17H14N4O2S2
• Molecular Weight: 370.5 g/mol
• CAS No.: 1207029-29-5

Description

4-methyl-2-(1H-pyrrol-1-yl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)thiazole-5-carboxamide is a potent and selective small-molecule inhibitor primarily targeting Fibroblast Growth Factor Receptor (FGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases. This dual inhibitory profile makes it a valuable pharmacological tool for investigating aberrant signaling pathways in oncology and angiogenesis research. Its mechanism of action involves competitively binding to the ATP-binding site of these receptor tyrosine kinases, thereby suppressing their autophosphorylation and subsequent downstream signaling cascades, such as the MAPK/ERK and PI3K/Akt pathways. Researchers utilize this compound in vitro and in vivo to study the role of FGFR-driven tumorigenesis and VEGF-mediated neovascularization in various cancer models, including breast, lung, and bladder cancers. The compound's high selectivity and potency enable scientists to dissect the complex interplay between different pro-growth and pro-angiogenic signaling networks , providing critical insights for the development of novel targeted cancer therapeutics. Its application extends to basic research on cell proliferation, migration, and survival mechanisms in pathological conditions characterized by dysregulated kinase activity.

Biological Activity

4-methyl-2-(1H-pyrrol-1-yl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)thiazole-5-carboxamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features multiple heterocycles, which may interact with various biological targets, making it a candidate for pharmacological studies.

The molecular formula of this compound is $C_{17}H_{14}N_{4}O_{2}S_{2}$ with a molecular weight of 370.5 g/mol. Its structure includes a thiazole ring, a pyrrole moiety, and an isoxazole derivative, contributing to its diverse biological interactions.

Property	Value
Molecular Formula	$C_{17}H_{14}N_{4}O_{2}S_{2}$
Molecular Weight	370.5 g/mol
CAS Number	1207029-29-5

Anticancer Activity

Recent studies have indicated that compounds similar to 4-methyl-2-(1H-pyrrol-1-yl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)thiazole-5-carboxamide exhibit significant anticancer properties. For instance, derivatives of thiazole and pyrrole have shown effectiveness against various cancer cell lines, including lung (H460), colon (HT-29), and liver (SMMC-7721) cancers . The mechanisms of action often involve the induction of apoptosis and inhibition of cell proliferation.

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. Thiazole derivatives are known for their broad-spectrum antimicrobial effects. In vitro studies suggest that the compound exhibits activity against both Gram-positive and Gram-negative bacteria. For instance, compounds with similar structures have shown minimum inhibitory concentrations (MICs) ranging from 3.91 to 62.5 µg/mL against Staphylococcus aureus and Escherichia coli strains .

Case Studies

A notable case study involved the synthesis and evaluation of various thiazole derivatives, where compounds structurally related to the target compound demonstrated potent antileukemic activity in vivo against P388 lymphocytic leukemia models . The bioassays indicated that the presence of specific substituents on the thiazole ring significantly influenced their biological efficacy.

The biological activity of 4-methyl-2-(1H-pyrrol-1-yl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)thiazole-5-carboxamide may involve several mechanisms:

• Inhibition of Enzymatic Activity : Many thiazole derivatives act as enzyme inhibitors, disrupting metabolic pathways in cancer cells.
• Induction of Apoptosis : The compound may trigger apoptotic pathways by modulating the expression of anti-apoptotic proteins.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that these compounds can increase ROS levels in cells, leading to oxidative stress and cell death.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocycle Modifications

Thiazole Derivatives

• 4-Methyl-2-(4-pyridinyl)thiazole-5-carboxamide analogs (): These compounds replace the pyrrole substituent with a pyridinyl group. Synthesis involves coupling with ethyl 2-bromoacetoacetate, a method adaptable to the target compound’s amide formation .
• N-(1,3-benzothiazol-2-yl)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxamide (): This analog substitutes the thiazole-isoxazole system with a benzothiazole-pyrazole scaffold. The benzothiazole’s fused aromatic system may increase planarity and π-π stacking interactions compared to the target’s thiophene-isoxazole moiety .

Isoxazole Derivatives

• 5-Methyl-N-(1,3-thiazol-2-yl)isoxazole-4-carboxamide (): This compound lacks the thiophene substituent, highlighting the role of 5-(thiophen-2-yl) in the target. Thiophene’s sulfur atom may improve lipophilicity and influence binding to sulfur-interacting protein residues .

Substituent Effects

Pyrrole vs. Pyridine/Aryl Groups

• The target’s pyrrole substituent (electron-donating) contrasts with 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (), which features halogenated aryl groups.

Thiophene vs. Other Aromatic Systems

• N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)-4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide (): Replacing thiophene with a methoxyphenyl group introduces a polar methoxy moiety, which could alter hydrogen-bonding capacity and logP values. However, physical data (e.g., solubility, melting point) are unavailable for direct comparison .

Carboxamide Linker Variations

• Such modifications are often leveraged in prodrug design .

Q & A

Q. What are the standard synthetic routes for 4-methyl-2-(1H-pyrrol-1-yl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)thiazole-5-carboxamide, and how can reaction conditions be optimized for yield improvement?

• Methodological Answer : The synthesis typically involves multi-step heterocyclic coupling. Key steps include:

• Cyclocondensation : Reacting thiophene-containing isoxazole precursors with thiazole intermediates under reflux in polar aprotic solvents (e.g., DMF or DMSO) .
• Coupling Reactions : Amide bond formation between the thiazole-carboxylic acid and the isoxazole-methylamine moiety using coupling agents like EDCI/HOBt in dichloromethane .
• Optimization Strategies :
• Varying catalysts (e.g., K$_2$CO$_3$ vs. NaH) to enhance nucleophilic substitution .
• Adjusting solvent polarity to improve solubility of intermediates .
• Monitoring reaction progress via TLC and HPLC to minimize side products .

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of this compound, and how are spectral data interpreted?

• Methodological Answer :

• $^1$H/$^{13}$C NMR : Assign peaks based on integration ratios and coupling constants. For example:
• Thiophene protons appear as doublets (δ 7.2–7.5 ppm) .
• Pyrrole protons show singlet signals (δ 6.5–6.8 ppm) .
• FT-IR : Confirm amide C=O stretches (~1650–1700 cm$^{-1}$) and thiazole C-S-C vibrations (~690 cm$^{-1}$) .
• Mass Spectrometry : Validate molecular weight via ESI-MS (e.g., [M+H]$^+$ for C$_{18}$H$_{15}$N$_5$O$_2$S$_2$: expected m/z 421.07) .

Advanced Research Questions

Q. How can molecular docking studies be designed to evaluate the binding affinity of this compound with target proteins, and what software tools are recommended?

• Methodological Answer :

• Docking Workflow :

Protein Preparation : Retrieve target structures (e.g., kinases or GPCRs) from the PDB. Remove water molecules and add polar hydrogens .

Ligand Preparation : Generate 3D conformers of the compound using Open Babel or Schrödinger LigPrep .

Grid Generation : Define active sites using AutoDock Tools or Glide .

Scoring : Use AutoDock Vina or GOLD to calculate binding energies. Prioritize poses with hydrogen bonds to catalytic residues (e.g., ATP-binding pockets) .

• Validation : Compare docking scores with known inhibitors and validate via MD simulations (e.g., GROMACS) .

Q. What strategies are employed to analyze discrepancies in biological activity data across different research studies involving this compound?

• Methodological Answer :

• Assay Standardization :
• Use consistent cell lines (e.g., HEK293 vs. HeLa) and incubation times .
• Normalize data against positive controls (e.g., doxorubicin for cytotoxicity) .
• Data Reconciliation :
• Perform meta-analysis to identify outliers due to solvent effects (e.g., DMSO vs. ethanol) .
• Validate purity via HPLC (>95%) and recalibrate IC$_{50}$ values using dose-response curves .

Q. How can structure-activity relationship (SAR) studies be systematically conducted to identify critical functional groups in this compound?

• Methodological Answer :

• Analog Synthesis :
• Replace pyrrole with pyrazole or triazole rings to assess π-π stacking effects .
• Modify the thiophene-isoxazole moiety with halogens (e.g., Cl, Br) to study steric vs. electronic impacts .
• Biological Testing :
• Screen analogs against target enzymes (e.g., COX-2 or EGFR) using fluorometric assays .
• Corrogate activity trends with computed descriptors (e.g., LogP, polar surface area) using QSAR tools like MOE .